N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide

• IUPAC Name: N-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]phenyl]-2-phenylbutanamide
• InChI: InChI=1S/C22H19N3O3/c1-2-18(15-8-4-3-5-9-15)20(26)23-17-11-6-10-16(14-17)21-24-25-22(28-21)19-12-7-13-27-19/h3-14,18H,2H2,1H3,(H,23,26)
• InChI Key: BMKLKKZBRGUGJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide, also known as Fura-2-AM, is a fluorescent dye used in scientific research to study cellular calcium signaling. This compound has gained significant attention due to its ability to detect changes in intracellular calcium levels, which play a crucial role in various physiological processes.

Mechanism of Action

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide works by binding to calcium ions, resulting in a shift in its fluorescence emission spectrum. The binding of calcium ions to N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide causes a conformational change in the molecule, resulting in a change in its fluorescence properties. This allows researchers to monitor changes in intracellular calcium levels in real-time.
Biochemical and Physiological Effects:
N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide has no known biochemical or physiological effects on cells. It is a non-toxic and membrane-permeable dye that does not interfere with cellular processes.

Advantages and Limitations for Lab Experiments

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide has several advantages for lab experiments, including its high sensitivity and selectivity for calcium ions, its ability to detect changes in calcium levels in real-time, and its compatibility with various imaging techniques. However, N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide has several limitations, including its short half-life, which limits its use in long-term experiments, and its dependence on external factors such as pH and temperature.

Future Directions

There are several future directions for the use of N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide in scientific research. One potential application is the development of new imaging techniques that allow for higher spatial and temporal resolution of calcium signaling. Another potential direction is the use of N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide in the study of calcium signaling in disease states, such as cancer and neurodegenerative disorders. Additionally, the development of new fluorescent dyes with improved properties, such as longer half-lives and increased sensitivity, may further advance the study of calcium signaling in cells.

Scientific Research Applications

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide has been extensively used in scientific research to study calcium signaling in various cell types, including neurons, muscle cells, and immune cells. This compound is commonly used in fluorescence microscopy and flow cytometry to measure changes in intracellular calcium levels in real-time. N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide has been used to study various physiological processes, including neurotransmitter release, muscle contraction, and immune cell activation.